Cas no 767625-11-6 (4S-Des-3-chloropyridine Edoxaban)

4S-Des-3-chloropyridine Edoxaban structure

767625-11-6 structure

Product Name:4S-Des-3-chloropyridine Edoxaban

CAS No:767625-11-6

MF:C₁₉H₂₇N₅O₅S

MW:437.513182878494

MDL:MFCD32644321

CID:4558348

PubChem ID:59676792

Update Time:2024-10-27

4S-Des-3-chloropyridine Edoxaban Chemical and Physical Properties

Names and Identifiers

- 2-(((1S,2R,4s)-4-(dimethylcarbamoyl)-2-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxamido)cyclohexyl)amino)-2-oxoacetic acid
- 2-[[(1S,2R,4S)-4-(dimethylcarbamoyl)-2-[(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-2-carbonyl)amino]cyclohexyl]amino]-2-oxoacetic acid
- F19265
- 2-(((1S,2R,4S)-4-(Dimethylcarbamoyl)-2-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxamido)cyclohexyl)amino)-2-oxoacetic acid (Edoxaban Impurity)
- 2-(((1S,2R,4s)-4-(dimethylcarbamoyl)-2-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxamido)cyclohexyl)amino)-2-oxoaceticacid
- SCHEMBL12035710
- Edoxaban metabolite M1
- CS-0255362
- 2-[[(1S,2R,4S)-4-[(Dimethylamino)carbonyl]-2-[[(4,5,6,7-tetrahydro-5-methylthiazolo[5,4-c]pyridin-2-yl)carbonyl]amino]cyclohexyl]amino]-2-oxoacetic Acid; Edoxaban Impurity;
- 767625-11-6
- Edoxaban Oxoacetic Acid Impurity
- CHEMBL3548561
- 4S-Des-3-chloropyridine Edoxaban
- MDL： MFCD32644321
- Inchi： 1S/C19H27N5O5S/c1-23(2)18(27)10-4-5-11(20-16(26)19(28)29)13(8-10)21-15(25)17-22-12-6-7-24(3)9-14(12)30-17/h10-11,13H,4-9H2,1-3H3,(H,20,26)(H,21,25)(H,28,29)/t10-,11-,13+/m0/s1
- InChI Key： CIKVHUDEOYKYGJ-GMXVVIOVSA-N
- SMILES： S1C2CN(C)CCC=2N=C1C(N[C@@H]1C[C@@H](C(N(C)C)=O)CC[C@@H]1NC(C(=O)O)=O)=O

Computed Properties

Exact Mass: 437.17329g/mol
Monoisotopic Mass: 437.17329g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 30
Rotatable Bond Count: 5
Complexity: 705
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.1
Topological Polar Surface Area: 160
Molecular Weight: 437.5g/mol

4S-Des-3-chloropyridine Edoxaban Pricemore >>

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TRC	E767600-1mg	4S-Des-3-chloropyridine Edoxaban	767625-11-6		1mg	150.00	2021-08-13
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